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Compound of Interest

Compound Name: Nanpp

Cat. No.: B1234817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of N-(2-aminoethyl)-4-(β-1-naphthylvinyl)-3-methylpyridinium (NANPP).

NANPP is a pyridinium derivative with a structural resemblance to compounds investigated for

their effects on cholinergic neurotransmission. This document summarizes the available data

on its core properties, potential mechanism of action, and relevant experimental protocols. The

information presented herein is intended to support research and development efforts in

medicinal chemistry and neuropharmacology.

Core Compound Identification
Systematic Name: N-(2-aminoethyl)-4-(β-1-naphthylvinyl)-3-methylpyridinium

Common Abbreviation: NANPP

PubChem CID: 6439871

Molecular Formula: C₂₀H₂₂Br₂N₂

CAS Number: 89711-12-6
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Physical and Chemical Properties
While extensive experimental data for NANPP is not readily available in the public domain, a

summary of computed properties and data for structurally related compounds is presented

below. These values provide an initial assessment of the compound's characteristics.

Property Value (Computed) Data Source

Molecular Weight 450.2 g/mol PubChem

Exact Mass 450.01292 g/mol PubChem

Topological Polar Surface Area 29.9 Å² PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 4 PubChem

Note: The provided data is computationally derived and should be confirmed through

experimental validation.

Biological Activity and Potential Mechanism of
Action
Based on its chemical structure, NANPP is hypothesized to function as a cholinesterase

inhibitor. Pyridinium-based compounds, particularly those with bulky aromatic moieties like a

naphthyl group, have shown significant activity as inhibitors of both acetylcholinesterase

(AChE) and butyrylcholinesterase (BChE)[1][2]. The presence of a naphthylvinyl group in

NANPP suggests a potential interaction with the peripheral anionic site (PAS) of

acetylcholinesterase, in addition to the catalytic active site (CAS), which could lead to potent

inhibition.[3][4]

A structurally related compound, 4-(1-naphthylvinyl) pyridine, has been shown to inhibit the

synthesis of acetylcholine.[5] This suggests that NANPP may possess a dual mechanism of

action, both inhibiting the breakdown and the synthesis of this critical neurotransmitter.
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Proposed Signaling Pathway: Inhibition of
Acetylcholinesterase
Acetylcholinesterase is a key enzyme in the cholinergic nervous system, responsible for the

rapid hydrolysis of the neurotransmitter acetylcholine into choline and acetate, terminating the

synaptic signal.[6] Inhibition of AChE leads to an accumulation of acetylcholine in the synaptic

cleft, thereby enhancing and prolonging its action on postsynaptic nicotinic and muscarinic

receptors.[6][7][8][9] This mechanism is a therapeutic target for conditions characterized by

cholinergic deficits, such as Alzheimer's disease.[10]
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Caption: Proposed mechanism of NANPP as an acetylcholinesterase inhibitor.

Experimental Protocols
Synthesis of Pyridinium Salts (General Protocol)
While a specific synthesis protocol for NANPP has not been identified in the reviewed

literature, a general method for the synthesis of N-alkyl pyridinium salts involves the

quaternization of a pyridine derivative with an appropriate alkyl halide.[11] The synthesis of

NANPP would likely involve a multi-step process to first create the naphthylvinyl pyridine core,

followed by quaternization.
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Example Two-Step Synthesis for a Related Pyridinium Compound:[12]

Step 1: Grignard Reaction: A Grignard reagent is prepared from an appropriate decyl

bromide. This is then reacted with pyridine-3-carbonitrile to form 1-(3-pyridine)undecane-1-

one. The reaction mixture is stirred under reflux and then neutralized. The product is purified

by column chromatography.

Step 2: Quaternization (Sₙ2 Reaction): The product from Step 1 is reacted with a suitable

alkyl halide (e.g., propyl bromide or propyl chloride) in anhydrous acetone to yield the final

quaternary pyridinium salt.
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Pyridine Derivative & Alkyl Halide

Reaction in Solvent
(e.g., Ethanol, Acetonitrile)
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Prepare Reagents:
Buffer, AChE, DTNB, ATCI, NANPP

Add Buffer, NANPP, and AChE to 96-well plate

Pre-incubate at controlled temperature

Add DTNB solution

Initiate reaction with ATCI

Measure absorbance at 412 nm over time

Calculate % Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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